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Compound of Interest

Compound Name: Hydroflumethiazide-13CD2

Cat. No.: B564945

An In-depth Technical Guide to Hydroflumethiazide-13CD2

This guide provides a comprehensive overview of the chemical and physical properties,
analytical methodologies, and biological context of Hydroflumethiazide-13CD2. It is intended
for researchers, scientists, and professionals in the field of drug development and analysis who
require detailed technical information on this isotopically labeled compound.

Core Chemical and Physical Properties

Hydroflumethiazide-13CD2 is the isotopically labeled version of Hydroflumethiazide, a
thiazide diuretic. The labeling with Carbon-13 and Deuterium makes it an ideal internal
standard for quantitative analysis of the parent compound in various biological matrices using
mass spectrometry.

Quantitative Data Summary

The key chemical and physical properties of Hydroflumethiazide-13CD2 and its parent
compound, Hydroflumethiazide, are summarized below for direct comparison.
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Hydroflumethiazide-13CD2

Hydroflumethiazide

Formal Name

6-(trifluoromethyl)-3,4-dihydro-
2H-benzo[e][1][2]
[3]thiadiazine-7-sulfonamide-3-
13C-3,3-d2 1,1-dioxide[4]

1,1-dioxo-6-
(trifluoromethyl)-3,4-dihydro-
2H-1A%,2,4-benzothiadiazine-7-

sulfonamide[5]

CAS Number 1189877-11-9 135-09-1

Molecular Formula C7[:3C]HeD2F3N304S:2 CsHsF3N304S:2

Molecular Weight 334.3 331.3 g/mol

Physical Description Solid White to cream-colored, finely

divided, crystalline powder

Purity >99% deuterated forms (di1-dz)  Typically 298%
Soluble in acetone (>100
mg/ml), methanol (58 mg/ml),
N Soluble in DMSO and acetonitrile (43 mg/ml), and
Solubility

Methanol

dilute alkali. Sparingly soluble
in water (0.3 mg/ml) and ether
(0.2 mg/ml).

Mechanism of Action: Diuretic Effect

Hydroflumethiazide, the parent compound, is a thiazide diuretic that primarily acts on the

kidneys to increase water excretion. Its mechanism involves the inhibition of the sodium-

chloride (Na*/Cl~) symporter located in the distal convoluted tubule of the nephron. By blocking

this transporter, Hydroflumethiazide prevents the reabsorption of sodium and chloride ions from

the tubular fluid back into the blood. This leads to a higher concentration of solutes in the

tubule, which in turn reduces the osmotic gradient for water reabsorption, resulting in diuresis

(increased urine output). This diuretic action is beneficial in managing conditions like

hypertension and edema.
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Mechanism of Action of Hydroflumethiazide
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LC-MS/MS Quantification Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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